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Compound of Interest

Compound Name: 3-Amino-5-sulfosalicylic acid

Cat. No.: B1265886

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-5-sulfosalicylic acid is a multifunctional aromatic compound containing amino,
sulfonic acid, and salicylic acid moieties. This unique combination of functional groups makes it
a candidate for various applications in chemical synthesis. While its use is documented in
areas such as dye manufacturing and analytical chemistry, its specific roles in pharmaceutical
synthesis are less detailed in publicly available scientific literature. This document aims to
provide an overview of its potential applications in drug synthesis, drawing parallels from
related compounds and outlining general synthetic pathways where it could serve as a key
building block or catalyst.

Despite supplier information suggesting its use in pharmaceutical synthesis and a potential link
to the psoriasis drug Calcipotriol, detailed experimental protocols and quantitative data for
these specific applications are not readily available in published literature.[1] Therefore, this
document will focus on established synthesis methods for 3-Amino-5-sulfosalicylic acid itself
and its potential, yet currently undocumented, applications in the synthesis of bioactive
molecules.

Synthesis of 3-Amino-5-sulfosalicylic Acid

The synthesis of 3-Amino-5-sulfosalicylic acid can be achieved through a multi-step process
starting from salicylic acid. The general workflow involves nitration, sulfonation, and
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subsequent reduction of the nitro group to an amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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